4-[4-(2,4-dimethylbenzoyl)-1-piperazinyl]-6-(1H-imidazol-1-yl)pyrimidine

• IUPAC Name: (2,4-dimethylphenyl)-[4-(6-imidazol-1-ylpyrimidin-4-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C20H22N6O/c1-15-3-4-17(16(2)11-15)20(27)25-9-7-24(8-10-25)18-12-19(23-13-22-18)26-6-5-21-14-26/h3-6,11-14H,7-10H2,1-2H3
• InChI Key: XBPQGHRXMNZUPL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)N2CCN(CC2)C3=NC=NC(=C3)N4C=CN=C4)C
• Molecular Formula: C20H22N6O
• Molecular Weight: 362.4 g/mol

Description

Synthesis Analysis

The synthesis of derivatives closely related to "4-[4-(2,4-dimethylbenzoyl)-1-piperazinyl]-6-(1H-imidazol-1-yl)pyrimidine" involves multi-step chemical procedures that often include nucleophilic substitution reactions, cyclo condensations, and the use of specific catalysts in ethanol. For instance, a highly useful synthesis of 1-(2-(4,5-dimethyl-2-phenyl-1H-imidazol-1-yl)ethyl)piperazine derivatives is achieved through a four-component cyclo condensation involving diacetyl, aromatic aldehyde, 2-(piperazin-1-yl)ethanamine, and ammonium acetate, using SO4 2−/Y2O3 as a catalyst in ethanol (Rajkumar, Kamaraj, & Krishnasamy, 2014).

Molecular Structure Analysis

Molecular structure analysis of similar compounds reveals critical insights into the conformation, crystalline state, and electron density maps, aiding in understanding the stability and reactivity of the molecule. The crystal and molecular structures of related compounds have been determined, showing how the conformation of the molecule can strongly depend on substituent effects, providing a basis for the structural understanding of "this compound" (Karczmarzyk & Malinka, 2004).

Scientific Research Applications

Anticancer Applications

Compounds with structural components similar to the queried molecule have been synthesized and evaluated for their antiproliferative effect against various human cancer cell lines. For instance, derivatives of pyrido[1,2-a]pyrimidin-4-one, which share a resemblance in their core structure, have shown significant activity on cancer cell lines such as K562, Colo-205, MDA-MB 231, and IMR-32. These findings suggest potential anticancer applications of structurally related compounds through mechanisms that may involve interactions with cellular targets relevant to cancer proliferation and survival (Mallesha et al., 2012).